Cas no 99979-93-8 (4-Pyrimidinol, 2-(mercaptomethyl)- (6CI))

4-Pyrimidinol, 2-(mercaptomethyl)- (6CI) structure
99979-93-8 structure
Product Name:4-Pyrimidinol, 2-(mercaptomethyl)- (6CI)
CAS No:99979-93-8
MF:C5H6N2OS
MW:142.178939342499
CID:1003117
Update Time:2024-02-06

4-Pyrimidinol, 2-(mercaptomethyl)- (6CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinol, 2-(mercaptomethyl)- (6CI)
    • 2-(sulfanylmethyl)-1H-pyrimidin-6-one
    • 4(3H)-Pyrimidinone, 2-(mercaptomethyl)-
    • Inchi: 1S/C5H6N2OS/c8-5-1-2-6-4(3-9)7-5/h1-2,9H,3H2,(H,6,7,8)
    • InChI Key: KSMQYWLTDLMECI-UHFFFAOYSA-N
    • SMILES: C1(CS)=NC=CC(=O)N1

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • pka: 7.57±0.25(Predicted)

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